Cas no 2227908-14-5 ((1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol)

• Product Name: (1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol
• CAS No: 2227908-14-5
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 5922116
• PubChem ID: 165608986
• Update Time: 2025-10-31

(1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol
• EN300-1752211
• 2227908-14-5
• (1S)-1-[4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl]ethan-1-ol

• Inchi： 1S/C11H18N2OS/c1-8-10(9(2)14)15-11(12-8)13-6-4-3-5-7-13/h9,14H,3-7H2,1-2H3/t9-/m0/s1
• InChI Key： JPIMGKZHWDRUOX-VIFPVBQESA-N
• SMILES： S1C([C@H](C)O)=C(C)N=C1N1CCCCC1

Computed Properties

• Exact Mass: 226.11398438g/mol
• Monoisotopic Mass: 226.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.6Ų

Additional information on (1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol

Chemical Profile of (1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol (CAS No. 2227908-14-5)

(1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol, identified by its CAS number 2227908-14-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazole derivative class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a piperidine ring and a thiazole core, which are known to contribute to its unique chemical properties and biological interactions.

The stereochemistry of the compound, specifically the (1S) configuration at the chiral center, plays a crucial role in determining its pharmacological efficacy. Chiral drugs often exhibit different biological responses depending on their stereoisomeric form, making the precise stereochemical control essential for their development and application. The presence of the 4-methyl group on the piperidine ring and the ethanolic side chain attached to the thiazole ring further modulates the compound's physicochemical properties, such as solubility, stability, and metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of (1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol with biological targets. These studies have highlighted the compound's potential as an inhibitor of various enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The thiazole moiety, in particular, has been shown to interact with heme-containing proteins and metal ions, which are critical for many enzymatic processes.

In the realm of drug discovery, this compound has been explored as a lead structure for developing novel therapeutic agents. Its unique scaffold provides a rich platform for medicinal chemists to modify and optimize its pharmacological profile. For instance, structural analogs of this compound have been synthesized to enhance their binding affinity or to improve their metabolic stability. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical evaluation.

The piperidine ring in (1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol is another key feature that contributes to its biological activity. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and interact with neurotransmitter systems. This property makes this compound a valuable candidate for investigating potential treatments for neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.

Moreover, the compound's interaction with biological targets has been studied using spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods have provided detailed information about its binding mode and conformational preferences in solution and solid state. Such structural insights are crucial for understanding its mechanism of action and for designing more effective derivatives.

The synthesis of (1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yethanepharmaceutical applications has been optimized using multi-step organic reactions that involve cross-coupling techniques, cyclization reactions, and stereocontrol strategies. The use of chiral auxiliaries or catalysts has been essential in achieving the desired stereochemical purity. These synthetic approaches not only highlight the synthetic versatility of this class of compounds but also pave the way for scalable production methods suitable for industrial applications.

Recent clinical trials have demonstrated the potential therapeutic benefits of derivatives based on this scaffold. While CAS No. 2227908 itself may not be under clinical investigation at present, its structural analogs have shown promising results in treating various diseases. For example, some derivatives have exhibited anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-beta. Others have demonstrated antitumor effects by targeting specific signaling pathways involved in cancer cell proliferation.

The future directions for research on this compound include exploring its potential in combination therapies with other drugs or small molecules. Combination therapy is often more effective than single-agent treatment due to its ability to target multiple pathways simultaneously or to overcome drug resistance mechanisms. Additionally, investigating the compound's pharmacokinetic properties will be crucial for determining optimal dosing regimens and minimizing side effects.

In conclusion, (1S)-4-methylthiophene derivative, identified by CAS number 2227908-14^{thiazole-based compounds continue to be an important area of research in pharmaceutical chemistry}. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications in treating various diseases. As research progresses，the full therapeutic potential of this compound will likely be uncovered，leading to new treatment options for patients worldwide.